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Compound of Interest

Compound Name: 2,4,6-Triguanidino-1,3,5-triazine

Cat. No.: B3327203

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of 2,4,6-Triguanidino-1,3,5-triazine and melamine,
focusing on their chemical properties, synthesis, and biological activities. While extensive data
is available for melamine, research on 2,4,6-Triguanidino-1,3,5-triazine is limited. This
document summarizes the existing information to aid researchers in understanding the
potential applications and characteristics of these two triazine compounds.

Chemical Structure and Properties

Both 2,4,6-Triguanidino-1,3,5-triazine and melamine share a common 1,3,5-triazine core, a
six-membered heterocyclic ring with alternating carbon and nitrogen atoms. The key difference
lies in the substituents at the 2, 4, and 6 positions of the triazine ring. Melamine has three
amino (-NHz2) groups, while 2,4,6-Triguanidino-1,3,5-triazine has three guanidino groups. This
structural difference is expected to significantly influence their physicochemical properties and
biological activities.

Table 1: Comparison of Physicochemical Properties
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2,4,6-Triguanidino-1,3,5-

Property L Melamine
triazine
CAS Number 32151-75-0 108-78-1
Molecular Formula CeH12N12 CsHsNe[1]
Molecular Weight 252.25 g/mol 126.12 g/mol
) White crystalline powder or
Appearance Data not available o
monoclinic prisms[1][2]
Melting Point Data not available 345-354°C (decomposes)[2]

Solubility in Water

Data not available

Slightly soluble (3.2 g/L)

logP

Data not available

-1.37[3]

pKa (conjugated acid) Data not available 5.0[3]

Synthesis

The synthesis of both compounds typically involves the trimerization of smaller nitrogen-
containing molecules.

Synthesis of 2,4,6-Triguanidino-1,3,5-triazine

2,4,6-Triguanidino-1,3,5-triazine can be synthesized through the cyclotrimerization of
cyanoguanidine. This reaction is carried out in dimethylformamide (DMF) in the presence of
hydrogen chloride, yielding the final product.[4]

Synthesis of Melamine

Industrially, melamine is most commonly produced from urea. In a high-pressure and high-
temperature process, urea is converted to cyanic acid, which then trimerizes to form melamine.
[5] An older method involves the reaction of dicyandiamide with ammonia in methanol at
200°C.[6]

Experimental Protocols
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Synthesis of 2,4,6-Triguanidino-1,3,5-triazine from
Cyanoguanidine[5]

¢ Reactants: Cyanoguanidine, Dimethylformamide (DMF), Hydrogen chloride.
e Procedure:

o Dissolve cyanoguanidine in DMF.

o

Introduce hydrogen chloride gas into the solution.

o

The reaction mixture undergoes cyclotrimerization.

[¢]

The product, 2,4,6-Triguanidino-1,3,5-triazine, precipitates from the solution.

[¢]

Isolate the product by filtration and purify as necessary.

Note: Specific reaction conditions such as temperature, pressure, and reaction time were not
detailed in the available literature.

Biological Activity and Toxicity
Melamine

Melamine is a well-studied compound, largely due to its misuse as a food adulterant.

Toxicity: Melamine exhibits low acute toxicity, with a reported oral median lethal dose (LDso) in
rats of 3248 mg/kg.[3] Chronic ingestion, however, can lead to serious health issues, including
reproductive damage, and the formation of bladder or kidney stones, which may lead to
bladder cancer.[3] The combination of melamine with cyanuric acid is significantly more toxic
and can lead to acute kidney injury.[3] The tolerable daily intake (TDI) for melamine has been
set at 0.2 mg per kilogram of body mass by the World Health Organization.[3]

Mechanism of Toxicity: The primary mechanism of melamine toxicity involves its crystallization
in the renal tubules. When ingested, melamine is absorbed and then excreted in the urine.[7]
High concentrations of melamine in the urine, especially in the presence of cyanuric acid, can
lead to the formation of insoluble crystals. These crystals can obstruct the renal tubules,
causing kidney damage and failure.[8]
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2,4,6-Triguanidino-1,3,5-triazine

There is a significant lack of publicly available data on the biological activity and toxicity of
2,4,6-Triguanidino-1,3,5-triazine. However, the guanidino group is a common feature in
biologically active molecules. For instance, metformin, a widely used antidiabetic drug, is a
biguanide. Guanidino-substituted compounds have been investigated for various therapeutic
applications, including antibacterial and anticancer activities.[9] The presence of three
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guanidino groups on the triazine ring suggests that this compound could have interesting and
potent biological properties that warrant further investigation.

Applications
Melamine

The primary application of melamine is in the production of melamine-formaldehyde resins.[5]
These thermosetting plastics are known for their durability, heat resistance, and flame-retardant
properties.[10] They are used in a wide range of products, including:

High-pressure laminates for countertops and flooring.

Dinnerware and kitchen utensils.[2]

Flame-retardant materials.

Coatings and adhesives.[6]

Melamine-Formaldehyde
Resin

Flame Retardants

Click to download full resolution via product page

2,4,6-Triguanidino-1,3,5-triazine

Currently, there are no well-established industrial or pharmaceutical applications for 2,4,6-
Triguanidino-1,3,5-triazine. Its primary use appears to be as a research chemical and a
reference standard. The synthesis of various guanidino-1,3,5-triazines has been explored,
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suggesting an interest in their potential biological activities, but specific applications for the
2,4,6-triguanidino derivative have not been reported.[4]

Summary and Future Directions

This guide highlights the significant knowledge gap between the well-characterized melamine
and the lesser-known 2,4,6-Triguanidino-1,3,5-triazine. While melamine has established
industrial applications and a well-documented toxicity profile, 2,4,6-Triguanidino-1,3,5-triazine
remains largely unexplored.

Table 2: Summary of Comparison

2,4,6-Triguanidino-1,3,5-

Feature o Melamine
triazine
Core Structure 1,3,5-Triazine 1,3,5-Triazine
Substituents Three guanidino groups Three amino groups
) Cyclotrimerization of Trimerization of urea-derived
Synthesis o ] ]
cyanoguanidine[4] cyanic acid[5]

Production of melamine-

Known Applications Research chemical )
formaldehyde resins[5]
Low acute toxicity, chronic

Biological Activity Largely uncharacterized exposure leads to

nephrotoxicity[3]

For researchers and drug development professionals, the structural features of 2,4,6-
Triguanidino-1,3,5-triazine present an intriguing area for future research. The presence of
multiple guanidino groups, known for their biological relevance, suggests that this compound
could be a candidate for screening in various pharmacological assays. Further studies are
needed to determine its physicochemical properties, biological activity, and potential
therapeutic applications. The lack of data underscores the opportunity for novel discoveries in
the field of triazine chemistry and pharmacology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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